4-(3-(Trifluoromethyl)pyridin-2-yl)piperazin-2-one

• Molecular Formula: C10H10F3N3O
• Molecular Weight: 245.20 g/mol
• IUPAC Name: 4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-2-one
• InChI: InChI=1S/C10H10F3N3O/c11-10(12,13)7-2-1-3-15-9(7)16-5-4-14-8(17)6-16/h1-3H,4-6H2,(H,14,17)
• InChI Key: JKOFJWXYVFKCSD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC(=O)N1)C2=C(C=CC=N2)C(F)(F)F

Description

4-(3-(Trifluoromethyl)pyridin-2-yl)piperazin-2-one is a useful research compound. Its molecular formula is C10H10F3N3O and its molecular weight is 245.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of piperazin-2-one (4.85 g, 48.47 mmol, Avocado Research), 2-chloro-3-trifluoromethyl-pyridine (8.8 g, 48.47 mmol, TCI America) and diisopropylethylamine (11 mL, 58.16 mmol, Aldrich) in DMSO (160 mL) was heated at 120° C. for 16 h. The mixture was cooled to room temperature, diluted with H2O (500 mL) and extracted with EtOAc (2×500 mL). The combined organic extracts were dried over MgSO4 and filtered. The solvent was removed in vacuo and the residue was purified by silica gel column chromatography, eluting with dichloromethane/MeOH (15:1) to give the title compound as a yellow solid. MS (ESI, positive ion) m/z: 206 (M+1).